Cas no 81542-72-5 (3'-O-ethylthymidine)
3'-O-ethylthymidine structure
Product Name:3'-O-ethylthymidine
CAS No:81542-72-5
MF:C12H18N2O5
MW:270.281723499298
CID:1804061
PubChem ID:451832
Update Time:2025-04-21
3'-O-ethylthymidine Chemical and Physical Properties
Names and Identifiers
-
- 3'-O-ethylthymidine
- 1-[(2R,4S,5R)-4-ethoxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 1-(4-Ethoxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- 3'-Ethoxy-2',3'-dideoxythymidine
- SCHEMBL6248265
- BDBM50028574
- 3'-OEt-ddT
- Thymidine, 3'-O-ethyl-
- DTXSID00231195
- 81542-72-5
- 1-[(2R,4S,5R)-4-ethoxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- CHEMBL23835
- CHEMBL3143685
- O-ethyldeoxythymidine
-
- Inchi: 1S/C12H18N2O5/c1-3-18-8-4-10(19-9(8)6-15)14-5-7(2)11(16)13-12(14)17/h5,8-10,15H,3-4,6H2,1-2H3,(H,13,16,17)/t8-,9+,10+/m0/s1
- InChI Key: KXGTYHLMWACQAG-IVZWLZJFSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1CO)OCC)N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 270.12157168g/mol
- Monoisotopic Mass: 270.12157168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 88.1Ų
3'-O-ethylthymidine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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